4-((4-cyclopropylthiazol-2-yl)methoxy)-N-(furan-2-ylmethyl)benzamide

• IUPAC Name: 4-[(4-cyclopropyl-1,3-thiazol-2-yl)methoxy]-N-(furan-2-ylmethyl)benzamide
• InChI: InChI=1S/C19H18N2O3S/c22-19(20-10-16-2-1-9-23-16)14-5-7-15(8-6-14)24-11-18-21-17(12-25-18)13-3-4-13/h1-2,5-9,12-13H,3-4,10-11H2,(H,20,22)
• InChI Key: QLAYZVRMYKOISB-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=CSC(=N2)COC3=CC=C(C=C3)C(=O)NCC4=CC=CO4
• Molecular Formula: C19H18N2O3S
• Molecular Weight: 354.4 g/mol

Description

4-((4-cyclopropylthiazol-2-yl)methoxy)-N-(furan-2-ylmethyl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is commonly referred to as CPTH-F2 and has been synthesized in recent years for its use in laboratory experiments.

Scientific Research Applications

Synthesis and Chemical Properties

• The development of novel heterocyclic compounds, such as the synthesis of 3-hydroxy-6-oxo[1,2,4]triazin-1-yl alaninamides through Ugi reactions, highlights the interest in creating new molecules with potential biological activities. These compounds represent a new class of pseudopeptidic [1,2,4]triazines composed of different amino acids, showcasing the versatility in chemical synthesis for pharmaceutical applications (Sañudo et al., 2006).

Antiplasmodial Activities

• Research into the antiplasmodial activities of N-acylated furazan-3-amine derivatives against Plasmodium falciparum strains indicates a significant direction for compounds like "4-((4-cyclopropylthiazol-2-yl)methoxy)-N-(furan-2-ylmethyl)benzamide" in the development of new antimalarial agents. The study revealed structure-activity relationships critical for optimizing pharmaceutical agents (Hermann et al., 2021).

Cancer Research

• The preparation and evaluation of 2- and 3-(2-aminothiazol-4-yl)benzo[b]furan derivatives for their growth inhibitory activity on human pancreatic cancer cells and their inhibitory activity on leukotriene B4 highlight potential applications in cancer therapy. Some compounds exhibited strong inhibition, suggesting a promising avenue for the development of new cancer treatments (Kuramoto et al., 2008).

Anticancer and Antiangiogenic Activity

• Novel 3-arylaminobenzofuran derivatives targeting the colchicine site on tubulin were synthesized and evaluated for anticancer and antiangiogenic activity. These compounds showed potent in vitro and in vivo activities, indicating their potential as therapeutic agents against cancer (Romagnoli et al., 2015).